Cas no 127269-25-4 (Benzoyl fluoride,3,4-difluoro-)

• Product Name: Benzoyl fluoride,3,4-difluoro-
• CAS No: 127269-25-4
• MF: C₇H₃F₃O
• MW: 160.093332529068
• CID: 103190
• PubChem ID: 10154183
• Update Time: 2025-04-18

Benzoyl fluoride,3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,3,4-difluoro-
• 3,4-difluorobenzoyl fluoride
• Benzoyl fluoride, 3,4-difluoro- (9CI)
• 127269-25-4
• SCHEMBL9617322

• Inchi： 1S/C7H3F3O/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H
• InChI Key： GWNFKYKVGFEKJI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)F)=C1)F

Computed Properties

• Exact Mass: 160.01400
• Monoisotopic Mass: 160.01359920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.07450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives